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Compound of Interest

Compound Name: Phthalic anhydride

Cat. No.: B7721444

The melting and boiling points of phthalic anhydride are critical physical constants used for its
identification and purity assessment. The data, collated from various sources, are presented
below. Phthalic anhydride is a white solid that is an important industrial chemical used in the
production of plasticizers and resins.[1][2]

Property Value (°C) Value (°F) Value (K) Citations

Melting Point 131.6 °C 268.9 °F 404.8 K [1][2]
401.15 - 407.15

128 - 134 °C 262.4 - 273.2 °F < [3][4]
402.15 - 405.15

129 -132°C 264.2 - 269.6 °F K [5]

. , 295 °C
Boiling Point ] 563 °F 568 K [1][2]
(sublimes)

284 °C 543.2 °F 557.15K [3]
557.15 - 568.15

284 - 295 °C 543.2 - 563 °F [4]16]

K

Experimental Protocols

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b7721444?utm_src=pdf-interest
https://www.benchchem.com/product/b7721444?utm_src=pdf-body
https://www.benchchem.com/product/b7721444?utm_src=pdf-body
http://www.sciencemadness.org/smwiki/index.php/Phthalic_anhydride
https://en.wikipedia.org/wiki/Phthalic_anhydride
http://www.sciencemadness.org/smwiki/index.php/Phthalic_anhydride
https://en.wikipedia.org/wiki/Phthalic_anhydride
https://www.chemimpex.com/products/02350
https://coatings.allchemist.net/p/IEBNlS/en/pi/en
https://westliberty.edu/health-and-safety/files/2010/02/Phthalic-anhydride.pdf
http://www.sciencemadness.org/smwiki/index.php/Phthalic_anhydride
https://en.wikipedia.org/wiki/Phthalic_anhydride
https://www.chemimpex.com/products/02350
https://coatings.allchemist.net/p/IEBNlS/en/pi/en
https://www.douwin-chem.com/the-properties-and-uses-of-the-phthalic-anhydride.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7721444?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The determination of melting and boiling points are fundamental techniques in chemical
analysis to confirm the identity and purity of a substance.[7]

Melting Point Determination (Capillary Method)

The capillary method is a common and straightforward technique for determining the melting
point of a solid organic compound.[8][9] Pure crystalline compounds typically exhibit a sharp
melting point range of 0.5-1.0°C, whereas impure samples melt at lower temperatures and over
a wider range.[9][10]

Methodology:

Sample Preparation: The solid sample must be completely dry and finely powdered to
ensure uniform heating.[8]

o Capillary Tube Loading: A small amount of the powdered sample is introduced into a thin-
walled capillary tube that is sealed at one end. The tube is tapped gently to pack the sample
into the closed end, aiming for a sample height of 1-2 mm.[9][11]

o Apparatus Setup: The capillary tube is attached to a thermometer, with the sample aligned
next to the thermometer bulb, or inserted into a dedicated melting point apparatus.[9][11]

e Heating: The apparatus (often a heated oil bath or a metal block) is heated.[9] An initial rapid
heating can be performed to determine an approximate melting point.[10]

o Data Recording: A second, more careful determination is then conducted. The heating rate is
slowed to approximately 2°C per minute as the temperature approaches the expected
melting point.[9] The melting range is recorded from the temperature at which the first drop of
liquid appears to the temperature at which the entire sample has liquefied.[9][11]

Boiling Point Determination (Micro-Boiling Point
Method)

For small quantities of liquid, the micro-boiling point method provides an accurate
determination.[12][13] The boiling point is reached when the vapor pressure of the liquid equals
the surrounding atmospheric pressure.[14]
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Methodology:

Sample Preparation: A few milliliters of the liquid sample are placed into a small fusion or test
tube.[13][15]

Capillary Inversion: A capillary tube, sealed at one end, is placed into the test tube with its
open end submerged in the liquid.[15]

Apparatus Setup: The test tube assembly is attached to a thermometer and heated using a
Thiele tube or a suitable heating block.[12]

Heating and Observation: As the sample is heated, trapped air is expelled from the capillary
tube, seen as a slow stream of bubbles.[12] When the sample's boiling point is reached, a
rapid and continuous stream of bubbles will emerge from the capillary.[12]

Data Recording: At this point, heating is discontinued. The bubbling will slow and then stop.
The liquid will then be drawn into the capillary tube.[12] The temperature at the precise
moment the liquid enters the capillary tube is the boiling point of the sample.[12]

Visualization of Purity Assessment Workflow

The following diagram illustrates the logical workflow for assessing the purity of a phthalic

anhydride sample based on its physical properties.
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Workflow for Purity Assessment of Phthalic Anhydride
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Caption: Workflow for assessing phthalic anhydride purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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